Cas no 2172473-48-0 (4-bromo-2,2-dimethyl-4-nitrooxolane)

• Product Name: 4-bromo-2,2-dimethyl-4-nitrooxolane
• CAS No: 2172473-48-0
• MF: C₆H₁₀BrNO₃
• MW: 224.05250120163
• CID: 6461549
• PubChem ID: 165600645
• Update Time: 2025-05-20

4-bromo-2,2-dimethyl-4-nitrooxolane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,2-dimethyl-4-nitrooxolane
• 2172473-48-0
• EN300-1615933

• Inchi： 1S/C6H10BrNO3/c1-5(2)3-6(7,4-11-5)8(9)10/h3-4H2,1-2H3
• InChI Key： IXMAIFJVOPDHGC-UHFFFAOYSA-N
• SMILES： BrC1(COC(C)(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.98441g/mol
• Monoisotopic Mass: 222.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Additional information on 4-bromo-2,2-dimethyl-4-nitrooxolane

4-Bromo-2,2-Dimethyl-4-Nitrooxolane: A Comprehensive Overview

The compound 4-bromo-2,2-dimethyl-4-nitrooxolane, identified by the CAS number 2172473-48-0, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom and a nitro group attached to an oxolane ring. The oxolane ring, also known as a tetrahydrofuran derivative, forms the core of this molecule and contributes to its versatile reactivity and stability. Recent studies have highlighted its potential in organic synthesis, materials science, and pharmacology.

4-Bromo-2,2-dimethyl-4-nitrooxolane has been extensively studied for its role in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can serve as an efficient precursor for the construction of biologically active compounds. For instance, its bromine atom can undergo nucleophilic substitution reactions under mild conditions, making it a valuable intermediate in the synthesis of pharmaceutical agents. The nitro group further enhances its versatility by allowing for oxidation-reduction reactions and the formation of nitrogen-containing heterocycles.

The structural features of 4-bromo-2,2-dimethyl-4-nitrooxolane make it particularly useful in the field of materials science. Its ability to form stable cyclic structures has led to its application in the development of novel polymers and advanced materials. Recent advancements in polymer chemistry have leveraged this compound's unique properties to create materials with enhanced mechanical strength and thermal stability. These materials are being explored for use in aerospace applications and high-performance electronics.

In pharmacology, 4-bromo-2,2-dimethyl-4-nitrooxolane has shown promise as a lead compound for drug discovery. Its ability to interact with biological systems through multiple functional groups has made it a subject of interest in medicinal chemistry. Studies have indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. Researchers are currently investigating its potential as a scaffold for designing new therapeutic agents with improved bioavailability and efficacy.

The synthesis of 4-bromo-2,2-dimethyl-4-nitrooxolane involves a multi-step process that combines principles from organic synthesis and catalysis. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields. These advancements are crucial for scaling up production to meet the growing demand from various industries.

From an environmental perspective, understanding the degradation pathways of 4-bromo-2,2-dimethyl-4-nitrooxolane is essential for assessing its impact on ecosystems. Studies have shown that this compound undergoes rapid hydrolysis under certain conditions, leading to the formation of less harmful byproducts. However, further research is needed to fully characterize its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, 4-bromo-2,2-dimethyl-4-nitrooxolane is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing scientific innovation.